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Compound of Interest

Compound Name: Celecoxib-d4

Cat. No.: B1140425 Get Quote

Proper disposal of Celecoxib-d4, a deuterated analog of the nonsteroidal anti-inflammatory

drug (NSAID) Celecoxib, is crucial for maintaining laboratory safety, ensuring regulatory

compliance, and protecting the environment. This guide provides detailed, step-by-step

procedures for the safe handling and disposal of Celecoxib-d4 waste in a research setting.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Celecoxib-d4 with

appropriate personal protective equipment (PPE). This minimizes the risk of exposure to the

compound, which may cause skin and eye irritation. Chronic exposure could potentially lead to

more severe health effects.[1]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect skin and clothing.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

dust inhalation.[2]

II. Step-by-Step Disposal Protocol
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The disposal of Celecoxib-d4 must adhere to all applicable national and local regulations. It is

the responsibility of the waste generator to correctly classify the waste and ensure its proper

disposal.

Step 1: Waste Identification and Segregation

Do not mix Celecoxib-d4 waste with other chemical waste streams.

Keep Celecoxib-d4 in its original container whenever possible. If transferring to a new

container, ensure it is clearly labeled.

Step 2: Containerization

Place solid Celecoxib-d4 waste and any contaminated materials (e.g., weighing paper,

pipette tips) into a designated, sealable, and properly labeled waste container.

For liquid waste containing Celecoxib-d4, use a compatible, leak-proof container.

Recommended waste containers include 5-gallon or 55-gallon polyethylene or metal drums.

[1]

Step 3: Labeling

Clearly label the waste container with "Celecoxib-d4 Waste" and any other identifiers

required by your institution's environmental health and safety (EHS) department.

Step 4: Storage

Store the sealed waste container in a designated, secure area away from incompatible

materials such as strong oxidizing agents and strong acids.[1]

The recommended storage temperature is between 20-25°C (68-77°F).[1]

Step 5: Final Disposal

Incineration is the recommended method for the final disposal of Celecoxib-d4 and

associated disposable equipment.[1]
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Arrange for a licensed hazardous waste disposal company to collect the waste. Ensure that

the transporters are appropriately permitted and registered.[1]

Do not dispose of Celecoxib-d4 down the drain or in the regular trash. Celecoxib is toxic to

aquatic life with long-lasting effects, and its release into the environment should be avoided.

Disposal of Empty Containers:

Empty containers that held Celecoxib-d4 may still contain residual material and should be

handled with the same precautions as the chemical itself.[1]

These containers should be disposed of as hazardous waste unless they have been properly

decontaminated according to your institution's approved procedures.

III. Quantitative Data Summary
Parameter Specification Citation

Recommended Storage Temp. 20-25°C (68-77°F) [1]

Recommended Waste

Containers

5-gallon or 55-gallon

polyethylene or metal drums
[1]

IV. Experimental Protocols
While this document does not cite specific experimental protocols that would require detailed

methodologies, the determination of whether a chemical waste meets the criteria for hazardous

waste would typically involve procedures such as:

Toxicity Characteristic Leaching Procedure (TCLP): To determine if the waste exhibits the

characteristic of toxicity.

Flash Point Testing: To determine if the waste is ignitable.

pH Testing: To determine if the waste is corrosive.

These tests should be conducted by a qualified laboratory following standardized EPA or

equivalent methods.
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V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Celecoxib-d4.

Celecoxib-d4 Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of Celecoxib-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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